Cas no 2228155-93-7 (1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228155-93-7
• MF: C₆H₆F₄O₂
• MW: 186.104256153107
• CID: 5814879
• PubChem ID: 165662257
• Update Time: 2025-07-15

1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1944660
• 2228155-93-7

• Inchi： 1S/C6H6F4O2/c1-4(7,8)5(3(11)12)2-6(5,9)10/h2H2,1H3,(H,11,12)
• InChI Key： KKJVBQHPXWABNU-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C(C)(F)F)F

Computed Properties

• Exact Mass: 186.03039208g/mol
• Monoisotopic Mass: 186.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228155-93-7) and Its Emerging Applications in Chemical Biology

1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by the chemical abstracts service number 2228155-93-7, is a fluorinated cyclopropanecarboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound’s unique structural features, including the presence of two fluorine atoms on the cyclopropane ring and a difluoroethyl side chain, contribute to its distinct physicochemical properties and potential biological activities. This introduction explores the compound’s synthesis, spectroscopic characteristics, and its emerging role in drug discovery and material science.

The molecular structure of 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228155-93-7) consists of a cyclopropane core substituted with two fluorine atoms at the 2-position and a carboxylic acid group at the 1-position, with a 1,1-difluoroethyl moiety attached to the remaining carbon. This configuration imparts high lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemists. The presence of fluorine atoms enhances the compound’s binding affinity to biological targets by improving its electronic properties and steric interactions.

Recent advancements in computational chemistry have enabled the detailed study of 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228155-93-7). Molecular dynamics simulations have revealed that the fluorinated cyclopropane ring adopts a rigid conformation, which is crucial for maintaining stable interactions with protein binding pockets. Additionally, quantum mechanical calculations have demonstrated that the electron-withdrawing effect of the fluorine atoms significantly modulates the reactivity of the carboxylic acid group, making it a versatile functional handle for further derivatization.

In drug discovery applications, 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228155-93-7) has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif has been incorporated into inhibitors targeting enzyme families such as kinases and proteases. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The difluoroethyl group enhances solubility and bioavailability, while the cyclopropane ring provides a rigid pharmacophore that optimizes binding to the enzyme active site.

The compound’s unique electronic properties have also made it valuable in materials science. Fluorinated cyclopropanes are known for their high thermal stability and resistance to degradation under extreme conditions. This has led to investigations into their use as monomers for polymer synthesis or as additives to improve the performance of existing materials. Researchers have reported that incorporating 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228155-93-7) into polymeric matrices enhances their mechanical strength and chemical resistance without compromising flexibility.

From a synthetic chemistry perspective, the preparation of 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228155-93-7) involves multi-step reactions that highlight modern synthetic methodologies. Key steps include fluorination reactions using electrophilic or nucleophilic fluorinating agents, followed by cyclopropanation techniques such as photoredox catalysis or transition-metal-catalyzed reactions. These synthetic routes not only showcase advances in fluorine chemistry but also demonstrate the versatility of cyclopropanes as synthetic intermediates.

The spectroscopic characterization of this compound has been extensively studied due to its relevance in both academic research and industrial applications. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for the fluorine atoms and other functional groups, providing valuable insights into its molecular structure. Infrared (IR) spectroscopy confirms the presence of carboxylic acid and C-F stretches characteristic of fluorinated compounds. Mass spectrometry (MS) further validates its molecular weight and fragmentation patterns.

Future directions in research on 1-(1,1-difluoroethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228155-93-7) include exploring its role in medicinal chemistry beyond kinase inhibition. Preliminary data suggest potential applications in anti-inflammatory and anticancer therapies due to its ability to modulate inflammatory pathways and interfere with tumor cell proliferation. Additionally, green chemistry approaches are being investigated to develop more sustainable synthetic routes for this compound.

The growing interest in fluorinated heterocycles underscores their importance as pharmacophores in modern drug design. The structural features of (CAS No.) 2228155-93 make it a valuable building block for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound,(CAS No.) 2228155-93 will undoubtedly play a significant role in advancing both chemical biology and materials science.